Cas no 62761-25-5 (Phosphonium, 1,2-phenylenebis[triphenyl-, dibromide)

Phosphonium, 1,2-phenylenebis[triphenyl-, dibromide structure
62761-25-5 structure
Product Name:Phosphonium, 1,2-phenylenebis[triphenyl-, dibromide
CAS No:62761-25-5
MF:C42H34Br2P2
MW:760.474891185761
CID:432107
PubChem ID:71383010
Update Time:2025-04-19

Phosphonium, 1,2-phenylenebis[triphenyl-, dibromide Chemical and Physical Properties

Names and Identifiers

    • triphenyl-(2-triphenylphosphaniumylphenyl)phosphanium,dibromide
    • DTXSID40805359
    • (1,2-Phenylene)bis(triphenylphosphanium) dibromide
    • 62761-25-5
    • Phosphonium, 1,2-phenylenebis[triphenyl-, dibromide
    • Inchi: 1S/C42H34P2.2BrH/c1-7-21-35(22-8-1)43(36-23-9-2-10-24-36,37-25-11-3-12-26-37)41-33-19-20-34-42(41)44(38-27-13-4-14-28-38,39-29-15-5-16-30-39)40-31-17-6-18-32-40;;/h1-34H;2*1H/q+2;;/p-2
    • InChI Key: MRHXBMHMUIAGLH-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 723.7842
  • Monoisotopic Mass: 758.05025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 8
  • Complexity: 669
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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